Journal Name:Organic Process Research & Development
Journal ISSN:1083-6160
IF:3.858
Journal Website:http://pubs.acs.org/journal/oprdfk
Year of Origin:1997
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:203
Publishing Cycle:Bimonthly
OA or Not:Not
Effects of fluctuating heat flux on natural convection of Al2O3 and Cu nanofluids in a square enclosure: a lattice Boltzmann study
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-29 , DOI: 10.1007/s10973-023-12324-9
The natural convective heat transfer inside a square enclosure containing Al2O3 and Cu nanofluids has been studied using Lattice Boltzmann method. A nonuniform sinusoidal heat flux was applied on one of the side boundaries. The calculated results and experimental data were in good agreement. Impacts of Rayleigh (Ra) number (105–107), nanoparticles solid volume fraction or SVF (0.01–0.1), and local oscillation wavelengths for wall heat flux (0.1, 0.5, and 1) on thermal and flow patterns have been studied. It was shown that an increase in SVF (0.01–0.1) and Ra number (105–107) for Cu nanofluids decreases the maximum wall temperature by 48.3 and 49.2%, respectively. In addition, for the same oscillation wavelength and Ra number, Cu-water nanofluid has about 30% higher rate of heat transfer compared to Al2O3-water. With an increase in SVF at low Ra number, the heat tends to be transferred at a constant rate. The enclosure containing Al2O3-water has lower absolute stream function values than Cu-water nanofluid by 26.6%.
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Thermal analysis of tetracyclines: a review
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-24 , DOI: 10.1007/s10973-023-12308-9
A revision on articles concerning thermal analysis of tetracyclines is presented, regarding drug-excipient compatibility, characterization of drug releasing systems, physicochemical behavior of drug-supported systems and degradation of some pharmaceuticals itself. Initially, an overview of information regarding this class of drugs is presented. A bibliographic survey revealed relatively few works on this subject despite the worldwide use and relevance of this class of antibiotics. Here, 37 papers published during the time frame 2000–2022 were classified as above and discussed once they presented thermoanalytical data straightly related to the tetracyclines. From the thermal studies of the drugs, a general decomposition behavior could be identified and it is presented.
Detail
Study on the formation process of soot from 2,5-dimethylfuran pyrolysis by ReaxFF molecular dynamics
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-06 , DOI: 10.1007/s10973-023-12301-2
Furan derivatives (derived from biomass) play a significant role in the biofuel technology. In this paper, the molecular dynamics simulation of the force field of the ReaxFF molecular reaction was used to comprehensively study the chemical kinetic mechanism of soot formation during pyrolysis of 2,5-dimethylfuran. It was found that pyrolysis of 2,5-dimethylfuran in the initial stage can generate many soot precursors, which paves the way for its rapid formation of soot. After that, according to the evolution process of the physical and chemical properties of the largest molecule in the system, the formation process of 2,5-dimethylfuran soot was divided into four processes. These were the formation of the initial ring, the formation and growth of polycyclic aromatic hydrocarbons, the formation of the initial soot, and the growth and graphitization of soot. In the formation of soot, the number of ring-like groups containing aliphatic chains generated in the system was much larger than that of benzene rings and cyclopentadiene. This played a crucial role in the further formation of polycyclic aromatic hydrocarbons with aliphatic chains. In addition, we explored temperature effects and found that higher temperatures can accelerate the formation of soot, which is consistent with experimental findings.
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Experimental investigation and machine learning modelling of phase change material-based receiver tube for natural circulated solar parabolic trough system under various weather conditions
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-19 , DOI: 10.1007/s10973-023-12219-9
This research demonstrates the performance of a novel parabolic trough collector (PTC) that uses a naturally circulated open loop, and it is evaluated experimentally for several classes of solar radiation data. A concentric absorber tube packed with phase change material (PCM) is used in the development of an indoor PTC system. A comparative study has been performed for both bare and PCM-based receiver tubes for various classes of solar radiation data. According to the findings, the overall thermal efficiency of the naturally circulated PTC system in bare receiver tubes is 0.66, 0.57, 0.63, 0.64, 0.66, and 0.63, respectively, at classes 2, 3, 5, 6, 8, 9, and 10. Meanwhile, the overall thermal efficiency of PCM-based receiver tubes is 0.70, 0.62, 0.69, 0.65, 0.68, and 0.66, respectively. However, the instantaneous thermal efficiency of the developed system at various classes of solar radiation can be predicted by using different machine learning (ML) models. These models include linear regression (LR), polynomial regression (PR), decision tree (DT), random forest (RF), artificial neural network (ANN), KNN regression, and Gaussian process regression (GPR). Among all of these, the GPR model is showing higher prediction performance (i.e. RMSE = 0.0049, R2 = 0.9977) than that of the remaining developed ML models.
Detail
Investigation on the transport and magnetism properties of the boron-substituted NiMnSb
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-14 , DOI: 10.1007/s10973-023-12294-y
We fabricated Ni46Mn41Sb13−xBx (x = 0, 1, 2, 3 and 4) (at.%) Heusler alloys using arc melting method and studied the electronic and magnetic properties of the alloys. It was seen that the martensite transformation temperatures shifted to higher temperatures with increasing the B-content in the system. It was found that for x less than 2, the alloys were in the austenite phase at the room temperature. However, when x is larger than 2, the crystal structure changed and a transformation to a martensite phase has occurred at room temperature. There were significant changes in lattice constants by boron substitution, which influenced the electrical and magnetic properties of the alloys. These changes are mainly related to the different atomic radius of Sb and B, which changed the atomic arrangement along a-axis. Hysteresis observed between the heating and cooling M–T curves obviously showed a field-induced martensitic transformation (FIMT) in the alloys. While the characteristic magnetization behavior of NiMnSb system was obtained at high magnetic fields, unstable magnetic behavior was observed at low magnetic fields. The boron substitution caused decrease in magnitude of the saturation magnetization (Msat).
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The hydration kinetics of cement pastes with deoxyribonucleic acid (DNA)
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-14 , DOI: 10.1007/s10973-023-12302-1
The hydration kinetics of cement pastes with deoxyribonucleic acid (DNA) were studied. And the hydration products and microstructure of cement pastes were detected by XRD, SEM, and MIP. The results reveal that, compared with the blank sample, the maximum hydration heat flow and cumulative heat release rate of samples with DNA decrease. The compressive strength of the cement samples with DNA is reduced at ages of 3 d and 7 d. As the content of DNA increases, the strength of the test samples cured for 28 d shows a first increases and then decreases trend and the quantities of hydration products of Ca(OH)2 decrease, but the types of hydration products have not changed. DNA converts more gel pores to capillary pores and macropores, and reduces the compactness of the cement pastes.
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Simultaneous use of TiO2/oil nanofluid and metallic-insert as enhancement of an evacuated tube solar water heater
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-07-01 , DOI: 10.1007/s10973-023-12339-2
Solar water heaters represent a crucial component of sustainable energy systems, offering the potential to reduce energy costs and limit carbon emissions. This study focuses on the investigation of energy and exergy efficiency enhancement in evacuated tube solar water heaters deployed in the hot climate of Dezful, Iran. Specifically, the study evaluates the impact of engine-oil as a circulation fluid within copper U-tubes positioned inside evacuated tubes, with the addition of TiO2 nanoparticles in two concentrations (0.2 mass% and 0.4 mass%). Additionally, the study assesses the effectiveness of a metallic twisted tape insert within the U-tubes to augment the heat transfer rate, with the aim of improving the overall efficiency and performance of the system. In the assessments, the thermal efficiency diagram was divided by three phases and the behavior of each one was elaborated. As results, employing metallic-insert leads to 1.5 °C more water temperature. Moreover, 5.6 °C difference between 0.4 mass% TiO2 + insert and the base case was observed in the evening which results in 24.4% and 25.52% higher thermal efficiency and exergy efficiency, respectively.
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Pulsed film cooling on a complete turbine blade: steady, sinusoidal and square injections
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-24 , DOI: 10.1007/s10973-023-12322-x
The effect of the curvature of the blade and the existence of pulsation in compressor injection air highlights the importance of pulsating flow analysis on a complete turbine blade. Sinusoidal and square pulsed film cooling on leading-edge (LE), pressure and suction sides (PS and SS) of a complete NASA C3X blade is numerically investigated. The performance of film cooling is studied for five blowing ratios from 0.5 to 2.5 at the frequency of 50 Hz and three of the mainstream Reynolds numbers (Re). The numerical simulations have been performed by the \(SST k{-}\omega\) model. The results showed that film effectiveness is different for the two considered pulse flows. The most value of averaged film effectiveness is obtained on PS, in which its minimum happens at the LE. For the sinusoidal pulse, the average film effectiveness was almost two times more than the square wave. With increasing the blowing ratio, pulsed film cooling effectiveness is reduced at LE and PS but at SS this trend was reversed. The averaged centerline pulsed film effectiveness on the LE and PS at the blowing ratio of 0.5 and for SS at the blowing ratio of 2.5 was maximum. The effect of mainstream Reynolds number variations on pulsed film cooling had the most effect on PS. At LE and SS, at \(Re = 74652\), film effectiveness was the most value while at PS for \(Re = 111978\) the largest effectiveness was obtained.
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Study of the effect of tilt angle on the vaporization processes in a flat gravity heat pipe with a threaded evaporator
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-21 , DOI: 10.1007/s10973-023-12303-0
This article was to study vaporization phenomena in a flat gravity heat pipe (GHP) with a threaded evaporator in the active boiling mode. For this purpose, a flat GHP with a threaded evaporator was made with the following parameters: length—245 mm; cross-sectional dimensions—15.5 mm × 4 mm; length of the evaporative threaded section—40 mm; threaded pitches 0.5 mm. A window measuring 9.5 mm × 240 mm covered with a hermetically sealed sight glass was made in the upper face of the heat pipe. Ethanol was used as the working fluid. The heater was powered at 50 W. The condenser section was cooled by forced air convection. The authors visually observed and analyzed the specific features of boiling at 6 different tilt angles (90°, 75°, 60°, 45°, 30° and 15°) and showed the effect of tilt angle of a flat GHP with a threaded evaporator on its thermal performance. The study determined the effect of tilt angle on the temperature distribution along the heat pipe, the average temperature in the heating zone, thermal resistance and heat-transfer coefficients. It was found that in the heating zone, the temperature did not exceed 67 °C, while the lowest value of thermal resistance, 0.295–0.3 °C W−1, was observed at the tilt angles of 75–90°. A comparison of the thermal performance of flat GHPs with threaded and bare evaporators showed an improvement in the thermal performance of a flat GHP with a threaded evaporator compared to a bare evaporator. The results of the study show good prospects for the use of inexpensive flat gravity heat pipes with a threaded evaporator for electronic equipment cooling systems.
Detail
Active solar still with solar concentrating systems, Review
Organic Process Research & Development ( IF 3.858 ) Pub Date: 2023-06-14 , DOI: 10.1007/s10973-023-12285-z
Clean water is quickly decreasing as the necessity for it rises year after year. Desalination of seawater is the only means to remedy this problem. The scientific community has focused on solar powered salty water desalination devices as a clean alternative throughout the last few decades. Solar stills convert solar energy into the heat required to generate clean water through the evaporation and condensation processes. The two very popular varieties of solar stills are active, and passive based on the heat source to evaporate the basin water, which can be either directly through the sun or indirectly using external heat sources such as concentrating collectors which are coupled with desalination units. This article provides an exhaustive analysis of active solar stills’ advancement with solar concentrating systems and techniques for improving performance, desalinated water production, efficiency, and maximum output. This work intends to keep researchers and the scientific community informed about developments in active solar stills equipped with solar concentrators.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学3区 CHEMISTRY, APPLIED 应用化学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.70 85 Science Citation Index Expanded Not
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https://publish.acs.org/publish/author_guidelines?coden=oprdfk
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https://pubs.acs.org/page/oprdfk/submission/authors.html#TEMPLATES
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